Cas no 1700343-59-4 (2-(4-bromo-3-chloro-2-fluorophenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-bromo-3-chloro-2-fluorophenyl)-2-methylpropanoic acid
• CAS No: 1700343-59-4
• MF: C₁₀H₉BrClFO₂
• MW: 295.532665014267
• CID: 5600548
• PubChem ID: 106763322
• Update Time: 2023-11-24

2-(4-bromo-3-chloro-2-fluorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-3-chloro-2-fluoro-α,α-dimethyl-
• 1700343-59-4
• 2-(4-Bromo-3-chloro-2-fluorophenyl)-2-methylpropanoicacid
• EN300-1138028
• 2-(4-Bromo-3-chloro-2-fluorophenyl)-2-methylpropanoic acid
• 2-(4-bromo-3-chloro-2-fluorophenyl)-2-methylpropanoic acid

• Inchi： 1S/C10H9BrClFO2/c1-10(2,9(14)15)5-3-4-6(11)7(12)8(5)13/h3-4H,1-2H3,(H,14,15)
• InChI Key： BYGPDQMGJXELAC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=C(Cl)C=1F)(C)(C)C(=O)O

Computed Properties

• Exact Mass: 293.94585g/mol
• Monoisotopic Mass: 293.94585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.614±0.06 g/cm3(Predicted)
• Boiling Point: 364.7±37.0 °C(Predicted)
• pka: 3.81±0.16(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes